BENGHE Foundational & Exploratory

Check Availability & Pricing

Unraveling the Identity of C.l. 59855: A Case of
Mistaken Identity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vat Black 16

Cat. No.: B415032

Initial investigations to procure the CAS number and molecular formula for the compound
designated as C.l. 59855 have revealed that this identifier does not correspond to a recognized
substance within standard chemical databases. Extensive searches have failed to yield any
compound associated with this specific Colour Index number, suggesting a potential error in
the designation.

While the query for C.1. 59855 did not directly lead to a specific compound, our search
algorithms cross-referenced similar numerical sequences and related chemical classifications.
This process highlighted a compound with a similar, but distinct, Colour Index number: C.I.
59105, also known as Vat Orange 1. For the benefit of researchers and scientists who may
have encountered a similar discrepancy, we provide the verified chemical identifiers for this
alternative compound.

Chemical Identification of Vat Orange 1 (C.l. 59105)

For professionals in drug development and chemical research, precise identification is
paramount. The key identifiers for Vat Orange 1 are summarized below.

Identifier Value
CAS Number 1324-11-4[1]
Molecular Formula C24H10Br202
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It is crucial to note that a separate CAS number, 59855-05-9, was also identified during the
search process. However, this corresponds to 4-(5-Pentyl-2-pyrimidinyl)benzonitrile, a
compound with a distinctly different structure and classification, and is not associated with any
Colour Index number found in our investigation.

A Note on Chemical Abstract Service (CAS)
Numbers and Colour Index (C.l.) Numbers

The Chemical Abstracts Service (CAS) assigns a unique numerical identifier to every chemical
substance, facilitating unambiguous identification in literature and databases. Similarly, the
Colour Index International provides a standardized system for classifying and identifying dyes
and pigments. The absence of C.I. 59855 from these comprehensive databases strongly
indicates that it is not a valid identifier.

Researchers encountering this number are advised to verify the accuracy of the C.l. number
from its original source. It is possible that the number is a typographical error or an internal,
non-standard identifier. In such cases, cross-referencing with other known properties of the
substance, such as its common name, chemical structure, or spectroscopic data, will be
essential for accurate identification.

Due to the inability to identify a specific compound corresponding to C.I. 59855, the creation of
an in-depth technical guide with experimental protocols and signaling pathway diagrams as
requested is not feasible at this time. We recommend that researchers and scientists first
confirm the correct identifier for the substance of interest before proceeding with further
investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling the Identity of C.I. 59855: A Case of
Mistaken Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b415032#c-i-59855-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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